3-Azaspiro[5.5]undecane-9-acetic acid ethyl ester hydrochloride

• IUPAC Name: ethyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate;hydrochloride
• InChI: InChI=1S/C14H25NO2.ClH/c1-2-17-13(16)11-12-3-5-14(6-4-12)7-9-15-10-8-14;/h12,15H,2-11H2,1H3;1H
• InChI Key: QRFATOAMIXVMSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCC2(CC1)CCNCC2.Cl
• Molecular Formula: C14H26ClNO2
• Molecular Weight: 275.81 g/mol
• CAS RN: 1803608-00-5

Description

3-Azaspiro[5.5]undecane-9-acetic acid ethyl ester hydrochloride is a chemical compound with the molecular formula C14H26ClNO2. It is offered by various chemical suppliers for research and development purposes.

Scientific Research Applications

• Synthesis of Peptides : 3-Azaspiro[5.5]undecane derivatives are utilized in the synthesis of N-protected amino acid-ASUD esters, which are active esters useful in peptide synthesis. This compound offers a high yield while maintaining the enantiomeric purity of the amino acid (Rao et al., 2016).

• Condensation Polymerization : Derivatives of 3-Azaspiro[5.5]undecane undergo condensation polymerization, creating linear poly(ester-acetals) that can be crosslinked to form insoluble, infusible, transparent solids, adherent to glass (Pryde et al., 1962).

• Chemical Rearrangements : The compound is involved in hydrolytic cleavage and dienone-phenol rearrangement, leading to the formation of substituted N-[2-(p-hydroxyphenyl)ethyl] carboxylic acid amides (Glushkov et al., 2011).

• Synthesis of Dipeptides : It is used for synthesizing dipeptides from N-hydroxy-3-azaspiro[5.5]undecane-2,4-dione activated α-amino acids, proving effective for DCC coupling of chiral amino acids without loss of enantiomeric purity (Nowshuddin & Reddy, 2011).

• Preparation of Fmoc-Amino Acids : 3-Azaspiro[5.5]undecane derivatives are employed in creating a reagent for the preparation of Fmoc-amino acids, enhancing purity and yield (Rao et al., 2016).

• Development of Antagonists for Respiratory Diseases : Compounds derived from 3-Azaspiro[5.5]undecane are used as CCR8 antagonists, potentially useful in treating chemokine-mediated diseases, especially respiratory diseases (Norman, 2007).

• Pharmaceutical Salt Preparation : Its derivatives are used in the preparation of various salts for an antihypertensive agent, exploring slow-release formulations (Benjamin & Lin, 1985).

• Synthesis of Spirocyclic Compounds : It is integral in the formation of functionalized trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes via multi-component reactions (Li et al., 2014).